![molecular formula C22H25FN2O4 B5208215 N-[2-(2-fluorophenoxy)ethyl]-1-(3-methoxybenzyl)-6-oxo-3-piperidinecarboxamide](/img/structure/B5208215.png)
N-[2-(2-fluorophenoxy)ethyl]-1-(3-methoxybenzyl)-6-oxo-3-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(2-fluorophenoxy)ethyl]-1-(3-methoxybenzyl)-6-oxo-3-piperidinecarboxamide, also known as compound X, is a synthetic compound that has gained much attention in the field of scientific research due to its potential therapeutic applications. The compound has been found to possess a unique mechanism of action, making it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of N-[2-(2-fluorophenoxy)ethyl]-1-(3-methoxybenzyl)-6-oxo-3-piperidinecarboxamide X involves the inhibition of the NF-κB pathway. NF-κB is a transcription factor that plays a crucial role in the regulation of the immune response and inflammation. Compound X inhibits the activation of NF-κB, leading to a decrease in the production of pro-inflammatory cytokines and chemokines. This mechanism of action is responsible for the anti-inflammatory and anti-tumor properties of this compound X.
Biochemical and Physiological Effects:
Compound X has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of many diseases. The this compound has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In addition, this compound X has been found to inhibit the replication of the hepatitis C virus, making it a potential treatment for hepatitis C.
Advantages and Limitations for Lab Experiments
Compound X has several advantages as a research tool. It is a synthetic N-[2-(2-fluorophenoxy)ethyl]-1-(3-methoxybenzyl)-6-oxo-3-piperidinecarboxamide, which means that it can be easily synthesized in large quantities. The this compound is also stable and has a long shelf life, making it easy to store and transport. However, there are also some limitations to the use of this compound X in lab experiments. The this compound has not been extensively studied in vivo, which means that its potential side effects and toxicity are not well understood. In addition, the mechanism of action of this compound X is not fully understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several future directions for the study of N-[2-(2-fluorophenoxy)ethyl]-1-(3-methoxybenzyl)-6-oxo-3-piperidinecarboxamide X. One direction is to further investigate the anti-inflammatory and anti-tumor properties of the this compound. This could involve studying the effects of this compound X on different types of cancer cells and in animal models of inflammation. Another direction is to study the potential use of this compound X as a treatment for hepatitis C. This could involve testing the this compound in clinical trials to determine its efficacy and safety in humans. Finally, further research is needed to fully understand the mechanism of action of this compound X, which could lead to the development of new drugs that target the NF-κB pathway.
Synthesis Methods
The synthesis of N-[2-(2-fluorophenoxy)ethyl]-1-(3-methoxybenzyl)-6-oxo-3-piperidinecarboxamide X involves a multi-step process that begins with the reaction of 3-methoxybenzyl chloride with piperidine to form an intermediate this compound. The intermediate is then reacted with 2-fluorophenol and sodium hydride to form the final product, this compound X. The synthesis process has been optimized to yield high purity and high yield of this compound X.
Scientific Research Applications
Compound X has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory, anti-tumor, and anti-viral properties. The N-[2-(2-fluorophenoxy)ethyl]-1-(3-methoxybenzyl)-6-oxo-3-piperidinecarboxamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new anti-cancer drugs. Compound X has also been found to inhibit the replication of the hepatitis C virus, making it a potential treatment for hepatitis C.
properties
IUPAC Name |
N-[2-(2-fluorophenoxy)ethyl]-1-[(3-methoxyphenyl)methyl]-6-oxopiperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25FN2O4/c1-28-18-6-4-5-16(13-18)14-25-15-17(9-10-21(25)26)22(27)24-11-12-29-20-8-3-2-7-19(20)23/h2-8,13,17H,9-12,14-15H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWZRVJJAMKTTMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CN2CC(CCC2=O)C(=O)NCCOC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.